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Compound of Interest

Compound Name: DRB18

Cat. No.: B15142488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of DRB18, a potent pan-class GLUT inhibitor. The following procedures are designed

to ensure the safety of laboratory personnel and to provide a clear framework for the use of this

compound in a research setting.

Compound Information and Properties
DRB18 is a synthetic small molecule that acts as a pan-inhibitor of class I glucose transporters

(GLUTs 1-4). It is an analog of the GLUT inhibitor WZB117 and has demonstrated anti-tumor

activity by altering the energy metabolism of cancer cells, leading to cell cycle arrest and

necrotic cell death.
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Property Value Source

Chemical Formula C22H23ClN2O2

Molecular Weight 382.88 g/mol

Appearance Crystalline solid Inferred from WZB117

Solubility
Soluble in DMSO and Ethanol;

Insoluble in water

Storage

Store at -20°C as a powder.

Stock solutions can be stored

at -80°C for up to one year.

Avoid repeated freeze-thaw

cycles.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for DRB18 is not publicly available, data from the

closely related compound WZB117 and other potent small molecule inhibitors suggest that

DRB18 should be handled as a hazardous substance.

Potential Hazards:

Acute Toxicity (Oral): May be harmful if swallowed.

Serious Eye Damage/Eye Irritation: May cause eye irritation.

Skin Corrosion/Irritation: May cause skin irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Precautionary Statements:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fume, gas, mist, vapors, or spray.

Use only in a well-ventilated area, preferably within a chemical fume hood.
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Wash hands thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to ensure the safety of personnel handling

DRB18. The following table outlines the recommended PPE.

PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles or Safety

Glasses with Side Shields

To protect against splashes

and airborne particles. A face

shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact.

Double gloving is

recommended for handling

concentrated solutions or for

prolonged procedures.

Body Protection Laboratory Coat

A flame-resistant lab coat that

is fully buttoned is required to

protect against spills.

Respiratory Protection

Not generally required for

small quantities handled in a

fume hood.

If weighing or handling large

quantities of the powder

outside of a fume hood, a

NIOSH-approved respirator

with an appropriate particulate

filter should be used.
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Donning PPE Doffing PPE

Start Don Lab Coat Don Gloves Don Eye Protection Ready to Handle DRB18 Start Doffing Remove Gloves Remove Eye Protection Remove Lab Coat Wash Hands Thoroughly Procedure Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for conducting an in vitro glucose uptake assay with DRB18.

4.3. In Vivo Experimental Protocol

This protocol is based on a study using a xenograft mouse model.

Animal Model: Use immunodeficient mice (e.g., nude mice).

Tumor Implantation: Subcutaneously inject cancer cells (e.g., A549) to establish tumors.

Treatment Groups: Randomly assign mice to a control group (vehicle) and a treatment group

(DRB18).

Drug Administration: Administer DRB18 via intraperitoneal (IP) injection. A typical dose is 10

mg/kg body weight, administered three times a week.

Monitoring: Monitor tumor volume and animal health regularly.

Endpoint: At the end of the study, euthanize the animals and excise the tumors for further

analysis.

Disposal Plan
Proper disposal of DRB18 and contaminated materials is crucial to prevent environmental

contamination and ensure safety.

5.1. Waste Segregation
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Waste Type Disposal Container

Unused DRB18 Powder
Original container, labeled as hazardous

chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)
Designated hazardous waste container lined

with a chemically resistant bag.

Liquid Waste (e.g., stock solutions, cell culture

media containing DRB18)

Labeled, leak-proof hazardous chemical waste

container. Do not pour down the drain.

Contaminated PPE (e.g., gloves, lab coat)
Dispose of as hazardous waste in a designated

container.

5.2. Disposal Procedure

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (DRB18), and the associated hazards.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Collection: Arrange for the collection of hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor.

Disposal Decision Tree
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Waste Generated

Is the waste solid? Is the waste liquid? Is it contaminated PPE?

Place in Hazardous Solid Waste Container Place in Hazardous Liquid Waste Container Place in Designated PPE Waste Container

Label and Store Securely

Arrange for EHS Collection

Click to download full resolution via product page

Caption: A decision tree for the proper segregation and disposal of waste contaminated with

DRB18.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DRB18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142488#personal-protective-equipment-for-
handling-drb18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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